Cas no 2171307-90-5 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• CAS No: 2171307-90-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6120929
• PubChem ID: 165586059
• Update Time: 2025-05-20

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• EN300-1575462
• 2171307-90-5
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbutanoic acid

• Inchi： 1S/C24H28N2O5/c1-15(23(28)29)11-12-25-22(27)13-16(2)26-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15?,16-/m0/s1
• InChI Key： AWFYTYXNWWCCCE-LYKKTTPLSA-N
• SMILES： O(C(N[C@@H](C)CC(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid

Comprehensive Overview of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS No. 2171307-90-5)

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS No. 2171307-90-5) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in the development of novel therapeutic agents due to its unique structural properties. Researchers and chemists frequently search for this compound under terms like "Fmoc-protected amino acid derivatives", "peptide synthesis building blocks", and "CAS 2171307-90-5 applications", reflecting its importance in modern drug discovery.

The molecular structure of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid features an Fmoc-protected amine group and a carboxylic acid functionality, making it highly valuable for solid-phase peptide synthesis (SPPS). This compound is particularly sought after in the context of COVID-19 research, as peptide-based therapeutics have gained significant attention for their potential in antiviral drug development. Recent trends in scientific literature show increased interest in "Fmoc amino acids for peptide drugs" and "custom peptide synthesis reagents", positioning this compound as a key player in cutting-edge biomedical research.

In pharmaceutical applications, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid serves as a critical intermediate for creating peptide-based inhibitors and bioconjugates. Its stability under SPPS conditions and compatibility with various coupling reagents make it a preferred choice for researchers working on targeted drug delivery systems. The growing market for personalized medicine has further increased demand for high-quality Fmoc-protected building blocks like this compound, with many scientists searching for "high-purity peptide synthesis reagents" and "CAS 2171307-90-5 suppliers".

The synthesis and handling of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid require specialized knowledge in organic chemistry techniques. Proper storage conditions, typically at 2-8°C in a dry environment, are essential to maintain its stability. Recent discussions in scientific forums highlight questions about "Fmoc deprotection conditions" and "optimized peptide coupling methods", indicating the compound's relevance in current research methodologies. The compound's chiral center at the 3S position makes it particularly valuable for creating stereospecific peptides, a feature increasingly important in enzyme inhibitor design.

Market analysis shows steady growth in demand for 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid, particularly from contract research organizations (CROs) and academic research institutions. The compound's applications extend beyond traditional peptide synthesis to areas like chemical biology and proteomics research. Common search queries related to this compound include "Fmoc-AA-OH derivatives" and "specialty amino acids for drug discovery", reflecting its diverse utility. Quality control parameters for this compound typically emphasize HPLC purity and chiral integrity, crucial factors for researchers in medicinal chemistry.

Recent advancements in peptide therapeutics have brought renewed attention to compounds like 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid. The rise of GLP-1 receptor agonists and other peptide-based drugs has created additional demand for high-quality amino acid derivatives. Researchers frequently inquire about "scale-up synthesis of Fmoc-protected amino acids" and "CAS 2171307-90-5 technical specifications", underscoring the compound's importance in both small-scale research and large-scale production environments.

The future outlook for 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid appears promising, particularly with growing interest in peptide-drug conjugates and targeted cancer therapies. Its role in developing next-generation biologics positions it as a valuable tool in the pharmaceutical industry's ongoing evolution. As research continues to explore new applications for modified amino acids, this compound will likely remain at the forefront of innovative drug development strategies, answering the scientific community's search for "advanced peptide synthesis components" and "specialized Fmoc derivatives".